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Abstract
Pentadecane (C15H32) is a straight-chain alkane that, due to its volatility, is classified as a

Volatile Organic Compound (VOC). It is a colorless liquid with a faint, waxy odor and is found in

a variety of natural and anthropogenic sources.[1][2][3][4][5][6][7] This technical guide provides

a comprehensive overview of pentadecane, focusing on its physicochemical properties,

sources, analytical methodologies for its detection, and its biological significance. The

document is intended to serve as a detailed resource for researchers, scientists, and

professionals in drug development who are interested in the environmental and biological roles

of this particular VOC. All quantitative data are summarized in structured tables, and detailed

experimental protocols for key analytical techniques are provided. Furthermore, signaling

pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a

deeper understanding of the subject matter.

Physicochemical Properties of Pentadecane
A thorough understanding of the physical and chemical properties of pentadecane is

fundamental to comprehending its behavior as a VOC in various environments. These

properties influence its distribution, persistence, and interaction with biological systems.
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Property Value Reference

Molecular Formula C15H32 [1][2][4][5]

Molar Mass 212.41 g/mol [1][5]

CAS Number 629-62-9 [2][4]

Appearance Colorless liquid [1][2][4]

Boiling Point 270.6 °C (519.1 °F) [2][4]

Melting Point 9.9 °C (49.8 °F) [2][4]

Vapor Pressure 0.0012 mmHg at 25 °C [1]

Water Solubility
0.00055 mg/L at 25 °C

(practically insoluble)
[1][2][4]

Henry's Law Constant
2.5 atm·m³/mol at 25 °C

(estimated)
[1]

log Kow (Octanol-Water

Partition Coefficient)
8.26 (estimated) [1]

Sources and Environmental Presence
Pentadecane is released into the environment from both natural (biogenic) and human-related

(anthropogenic) sources.

Natural Sources: Pentadecane is a component of the essential oils of various plants and is

also produced by certain insects and microorganisms.[4][6][8] It can be found in the scent

glands of some stink bugs, where it acts as a semiochemical.[9]

Anthropogenic Sources: A primary anthropogenic source of pentadecane is the combustion

of fossil fuels. It is a known component of vehicle exhaust and emissions from industrial

processes.[1] It can also be released from building materials and consumer products.

Environmental Fate: Due to its high volatility and low water solubility, pentadecane released

into the atmosphere will primarily exist in the vapor phase. Its high octanol-water partition

coefficient suggests a strong tendency to adsorb to organic matter in soil and sediment.
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Biodegradation is a significant removal process for pentadecane in the environment, with

various microorganisms capable of utilizing it as a carbon source.[8]

Analytical Methodologies for Pentadecane Detection
The accurate and sensitive detection of pentadecane as a VOC requires specialized analytical

techniques. Gas chromatography (GC) coupled with a detector, most commonly a mass

spectrometer (MS) or a flame ionization detector (FID), is the standard method for its analysis.

Sample preparation is a critical step to extract and concentrate pentadecane from various

matrices.

Sample Preparation Techniques
3.1.1. Purge-and-Trap (Dynamic Headspace)

This is a highly sensitive technique for extracting volatile compounds from liquid and solid

samples.[3][10][11][12][13]

Detailed Experimental Protocol for Purge-and-Trap:

Sample Preparation:

For water samples, a known volume (e.g., 5-25 mL) is placed in a purging vessel.

For solid samples, a known weight (e.g., 1-5 g) is mixed with reagent-free water in the

purging vessel.

Purging:

An inert gas (e.g., helium or nitrogen) is bubbled through the sample at a controlled flow

rate (e.g., 40 mL/min) for a specific duration (e.g., 11 minutes).[11]

The sample may be heated (e.g., to 40-80 °C) to increase the purging efficiency of less

volatile compounds.

Trapping:
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The purged VOCs are carried by the gas stream onto an adsorbent trap. The trap typically

contains a combination of sorbents like Tenax®, silica gel, and carbon molecular sieve to

efficiently capture a wide range of VOCs.[11]

Desorption:

After purging, the trap is rapidly heated (e.g., to 180-250 °C) while being backflushed with

an inert gas.[11]

This thermal desorption process releases the trapped VOCs as a concentrated band.

Injection:

The desorbed analytes are transferred to the GC column for separation and analysis.

3.1.2. Solid-Phase Microextraction (SPME)

SPME is a solvent-free, simple, and versatile sample preparation technique.[14][15][16][17][18]

Detailed Experimental Protocol for Headspace SPME (HS-SPME):

Fiber Selection and Conditioning:

Select an appropriate SPME fiber. For nonpolar compounds like pentadecane, a

polydimethylsiloxane (PDMS) coated fiber is suitable.[16]

Condition the fiber according to the manufacturer's instructions, typically by heating it in

the GC injection port.

Sample Preparation:

Place a known amount of the sample (liquid or solid) into a headspace vial.

The vial is sealed with a septum-containing cap.

Extraction:

The vial is typically heated and agitated to promote the partitioning of VOCs into the

headspace.
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The SPME fiber is exposed to the headspace of the sample for a defined period (e.g., 15-

60 minutes) to allow for the adsorption of analytes.

Desorption and Analysis:

The fiber is then withdrawn from the sample vial and immediately inserted into the hot

injection port of a GC.

The high temperature of the injector desorbs the analytes from the fiber onto the GC

column for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the gold standard for the identification and quantification of VOCs like pentadecane.

Typical GC-MS Parameters for Pentadecane Analysis:

Parameter Typical Setting

GC Column
Non-polar or mid-polar capillary column (e.g.,

DB-5ms, HP-5ms)

Injector Temperature 250-280 °C

Oven Temperature Program
Initial temp: 40-60 °C, hold for 1-2 min; Ramp:

5-10 °C/min to 280-300 °C, hold for 5-10 min

Carrier Gas Helium at a constant flow rate (e.g., 1 mL/min)

MS Ionization Mode Electron Ionization (EI) at 70 eV

MS Mass Range m/z 35-400

MS Detector Quadrupole or Time-of-Flight (TOF)

The following diagram illustrates a typical experimental workflow for the analysis of

pentadecane as a VOC.
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Typical experimental workflow for pentadecane analysis.

Biological Significance and Signaling Pathways
While extensive research has focused on the environmental aspects of pentadecane, its

biological roles are an emerging area of interest.

Metabolism of Pentadecane
In mammals, the metabolism of n-alkanes like pentadecane is primarily carried out by the

cytochrome P450 monooxygenase system, predominantly in the liver.[19][20][21][22][23][24]

The initial and rate-limiting step is the hydroxylation of the terminal methyl group (ω-

hydroxylation) to form 1-pentadecanol.[20] This alcohol can be further oxidized to

pentadecanoic acid, a fatty acid that can then enter the β-oxidation pathway for energy

production.[25]

The following diagram illustrates the general metabolic pathway for n-alkanes.
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General metabolic pathway of n-alkanes like pentadecane.
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Biological Activities and Signaling
Recent studies have begun to uncover specific biological activities of pentadecane.

Antimicrobial and Antiparasitic Effects: Pentadecane has demonstrated in vitro activity

against the parasite Leishmania infantum, suggesting potential for the development of new

antiparasitic agents.[2][26][27][28] It has been shown to decrease the growth of both

promastigotes and amastigotes.[26][27][28]

Plant Signaling: In plants, pentadecane can act as a signaling molecule. For instance, it has

been identified as a key active compound in the VOCs from Bacillus velezensis SQR9 that

promotes iron uptake in Arabidopsis under iron-limited conditions, a process mediated by

nitric oxide (NO) signaling.[1]

Insect Semiochemical: Pentadecane is utilized by various insect species as a

semiochemical, playing roles in communication, such as alarm and defense signals in stink

bugs.[9][29][30] This opens avenues for its potential use in pest management strategies.

The following diagram depicts the signaling role of pentadecane in plant iron uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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